Cas no 1817644-24-8 (2-(Tert-Butyl)-5-fluoropyridine)

• Product Name: 2-(Tert-Butyl)-5-fluoropyridine
• CAS No: 1817644-24-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 4827880
• PubChem ID: 22958264
• Update Time: 2025-10-30

2-(Tert-Butyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-5-fluoropyridine
• 2-(Tert-Butyl)-5-fluoropyridine

• Inchi： 1S/C9H12FN/c1-9(2,3)8-5-4-7(10)6-11-8/h4-6H,1-3H3
• InChI Key： XTFPTEMOOQXYTN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Tert-Butyl)-5-fluoropyridine

2-(Tert-Butyl)-5-fluoropyridine (CAS No. 1817644-24-8): A Versatile Fluorinated Pyridine Derivative in Modern Chemistry

The 2-(Tert-Butyl)-5-fluoropyridine (CAS No. 1817644-24-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its unique structural features, including the tert-butyl group and fluorine substitution, make it a valuable intermediate for synthesizing complex molecules. This compound is particularly notable for its role in drug discovery, where fluorinated pyridines are increasingly used to enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated heterocycles like 2-(Tert-Butyl)-5-fluoropyridine has surged due to their applications in medicinal chemistry and catalysis. Researchers are exploring its potential in designing kinase inhibitors, antibacterial agents, and electronic materials. The CAS No. 1817644-24-8 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge science.

One of the key advantages of 2-(Tert-Butyl)-5-fluoropyridine is its steric hindrance, imparted by the tert-butyl group, which can influence reaction selectivity in organic synthesis. This property is critical for developing highly selective catalysts and chiral auxiliaries. Additionally, the fluorine atom enhances the compound’s lipophilicity, a trait highly sought after in drug design to improve membrane permeability.

The synthesis of 2-(Tert-Butyl)-5-fluoropyridine typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. These methods are widely discussed in organic chemistry forums and patent literature, highlighting the compound’s industrial scalability. Its CAS No. 1817644-24-8 is often referenced in material safety data sheets (MSDS), emphasizing proper handling protocols.

From an SEO perspective, users frequently search for terms like "2-(Tert-Butyl)-5-fluoropyridine synthesis", "fluoropyridine applications", and "CAS 1817644-24-8 suppliers". These queries reflect the compound’s dual role as a research tool and commercial product. Integrating these long-tail keywords ensures the content aligns with user intent and search trends.

Environmental and regulatory considerations are also pivotal. While 2-(Tert-Butyl)-5-fluoropyridine is not classified as hazardous, its fluorinated nature warrants scrutiny under green chemistry principles. Researchers are investigating sustainable synthesis routes, such as electrochemical fluorination, to minimize waste and energy consumption.

In conclusion, 2-(Tert-Butyl)-5-fluoropyridine (CAS No. 1817644-24-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, materials engineering, and beyond, making it a cornerstone of 21st-century chemical research.